Cas no 73492-07-6 (Antibiotic A 130B)

Antibiotic A 130B structure
Antibiotic A 130B structure
Product Name:Antibiotic A 130B
CAS No:73492-07-6
MF:C54H90O16
MW:995.282819271088
CID:572198
Update Time:2024-03-01

Antibiotic A 130B Chemical and Physical Properties

Names and Identifiers

    • 6-Nonenoic acid,2,4,6-trimethyl-5-oxo-8-[(2S,2'R,4'S,5R,5'R,7S,7'R,9R,10R,10'R)-2,4',10,10'-tetramethyl-2'-[(2S,3S,4S,5R,6R)-tetrahydro-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyl-4-[[(2R,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]-9-[[(2R,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl]oxy][2,7'-bi-1,6-dioxaspiro[4.5]dec]-7-yl]-,(2S,4R,6E,8S)- (9CI)
    • A-130B
    • 6-Nonenoic acid,2,4,6-trimethyl-5-oxo-8-[2,4',10,10'-tetramethyl-2'-[tetrahydro-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyl-4-[(tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)oxy]-2H-pyran-2-yl]-9-[(tetrahydro-5-met
    • Dianemycin,10-demethyl-19-de[(tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)oxy]-12-methyl-11-O-(tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)-27-[(tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)oxy]-,[11(2R,5S,6R),12R,27S(2R,5S,6R)]-
    • A 130B
    • CID 126843282
    • Antibiotic A-130B
    • Antibiotic A 130B
    • Inchi: 1S/C54H90O16/c1-28(23-29(2)47(56)30(3)24-31(4)50(57)58)41-26-42(64-45-19-16-39(60-13)37(10)62-45)35(8)53(66-41)22-21-51(12,70-53)44-18-15-32(5)54(68-44)33(6)25-43(67-54)49-34(7)48(36(9)52(59,27-55)69-49)65-46-20-17-40(61-14)38(11)63-46/h23,28,30-46,48-49,55,59H,15-22,24-27H2,1-14H3,(H,57,58)/b29-23+/t28-,30+,31+,32?,33-,34-,35+,36-,37+,38+,39-,40-,41-,42+,43+,44+,45-,46-,48-,49-,51-,52-,53+,54?/m0/s1
    • InChI Key: TWCLGORHWOSEAG-GVKJGINNSA-N
    • SMILES: O1[C@H](CCC(C)C21[C@@H](C)C[C@H]([C@@H]1[C@@H](C)[C@@H]([C@H](C)[C@@](CO)(O)O1)O[C@H]1CC[C@@H]([C@@H](C)O1)OC)O2)[C@]1(C)CC[C@]2([C@H](C)[C@@H](C[C@@H]([C@H](/C=C(\C)/C([C@H](C)C[C@H](C(=O)O)C)=O)C)O2)O[C@H]2CC[C@@H]([C@@H](C)O2)OC)O1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 70
  • Rotatable Bond Count: 16
  • Complexity: 1820
  • Topological Polar Surface Area: 196
  • XLogP3: 5.804
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